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This guide provides a comprehensive technical overview of Optec's single-channel stellar
photometers, instruments that have enabled significant contributions to astronomical research
from both professional and amateur observatories.[1][2] We will delve into the core principles of
these devices, compare the specifications of key models, and provide detailed experimental
protocols for their use in stellar photometry.

Core Principles and Signal Pathway

Optec photometers operate by precisely measuring the intensity of light from a celestial object.
Unlike CCD cameras which capture images, a photometer focuses on a single target to record
its brightness with high precision.[3] The instrument attaches to a telescope and employs a
"flip-mirror" system that allows the observer to first center the target star in an illuminated reticle
eyepiece and then divert the light path to the detector for measurement.[2][4][5]

The fundamental signal pathway within an Optec photometer begins with light entering from
the telescope. The light is either directed to a focusing eyepiece for target acquisition or, by
flipping a mirror, to the detector.[6] In solid-state models like the SSP-3, the star's image falls
directly onto a photodiode.[2] In photomultiplier tube (PMT) models such as the SSP-5, a Fabry
lens is used to project an image of the telescope's primary mirror onto the PMT's photocathode,
ensuring the measurement is less sensitive to the star's position within the aperture.[6] The
detector converts the incoming photons into a small electrical current. This analog signal is
then processed by an electrometer and converted into a frequency, which is counted over a
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specific integration time (e.g., 1, 5, or 10 seconds).[5][7] The final output is a digital "count”
proportional to the star's brightness.[8]
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Fig 1. Internal workflow of an Optec photometer.

Optec Photometer Models: A Comparative Overview

Optec has produced several models in its SSP (Stellar Photometer) series, each tailored for
different applications and sensitivities. The primary distinction lies in the detector technology
used.

e SSP-3: This is an entry-level instrument utilizing a solid-state silicon photodiode detector.[2]
[4] It is known for its durability and stability, making it ideal for measuring brighter stars and
for educational purposes.[1][9] Its spectral response covers the UV to the near-infrared.[4]

e SSP-4: This model is designed specifically for infrared observations, using a cooled Indium
Gallium Arsenide (InGaAs) photodiode.[10][11] This allows for photometry in the J and H
infrared bands.[10]

o SSP-5: For observations of fainter objects, the SSP-5 employs a highly sensitive
Photomultiplier Tube (PMT).[6][12] PMTs provide higher gain, allowing for the measurement
of dimmer stars.[6] This model also has a faster response time (as low as 1 ms), making it
suitable for high-speed events like lunar occultations.[6][12]

The key specifications of these models are summarized below.
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Model SSP-3 (Gen

Model SSP-5 (Gen

Feature Model SSP-4
2) 2)
- ) InGaAs PIN o
Silicon Photodiode _ Photomultiplier Tube
Detector Type Photodiode (G5851)

(S1087-01)[4]

[11]

(PMT)[6]

Spectral Range

UV to Near-Infrared[4]

Infrared (J & H Bands)
[10]

185 to 830 nm (with
extended red PMT)
[10]

Bright Star

Infrared Stellar

Faint Star & High-

Primary Use Photometry (e.g., >7th Speed Photometry[6]
Photometry[10]
mag)[13] [12]
Fabry Lens No[2] No[11] Yes[6]
U,B,V,R, [
Typical Filters U, B, V, R, [2][9] J, H[10] Strémgren u, v, b,
y[12]

Data Interface

Serial Port to PC[4][5]

Serial Port to PC[11]

Serial Port to PC[12]

Automation

Manual (SSP-3) or
Motorized (SSP-3A)[1]
[10]

Manual Only[10]

Manual (SSP-5) or
Motorized (SSP-5A)
[10][12]

Experimental Protocol: Differential Photometry

Differential photometry is the most common technique used with single-channel photometers to

achieve high-precision measurements of variable stars.[14] The method cancels out most of

the effects of atmospheric extinction by comparing the target star's brightness to a nearby, non-

variable comparison star.[14]

Methodology:

» Target Selection: Identify the variable star (V), a nearby comparison star (C) of similar

brightness and color that is known to be non-variable, and a check star (K) to verify the

constancy of the comparison star.[9]
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e Instrument Setup:

o Attach the photometer to the telescope and power it on for a stabilization period (typically
10-30 minutes).[8][11]

o Connect the photometer to a computer running data acquisition software, such as Optec's
SSPDataq.[5][15]

e Measurement Sequence: The core of the protocol is a repeated sequence of measurements
through a chosen filter (e.g., Johnson V). A typical sequenceis:K->C->V->V->V->C ->
K -> Sky.

» Data Acquisition Steps:

o Sky Background: Move the telescope to a nearby patch of dark sky, devoid of stars, and
take a sky background reading. This measures the brightness of the night sky, which will
be subtracted from all star readings.[14]

o Star Centering: Slew the telescope to the first star in the sequence (e.g., the comparison
star). Use the photometer's eyepiece to precisely center the star within the illuminated
reticle.[8]

o Integration: Flip the mirror to direct the starlight to the detector. Take a series of
integrations (e.g., three consecutive 10-second readings).[11] Record the counts for each
integration.

o Repeat: Repeat the centering and integration steps for the variable star, check star, and
comparison star as dictated by your observing sequence. Periodically re-measure the sky
background, especially if conditions are changing.
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Fig 2. Workflow for differential photometry.
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Data Reduction and Analysis

The raw counts from the photometer must be processed to yield scientifically valuable
magnitude measurements. This reduction process corrects for instrumental and atmospheric
effects. Optec provides software like SSPDataq and RPHOT to aid in this process.[4][15]

Data Reduction Steps:

o Averaging and Sky Subtraction: Average the raw counts for each star and subtract the
averaged sky background count.

o Corrected Counts = Average Star Counts - Average Sky Counts

 Instrumental Magnitude: Calculate the instrumental magnitude for each star. This is a
logarithmic measure of the corrected counts.

o m_inst =-2.5 * log10(Corrected Counts)

« Differential Magnitude: Calculate the difference in instrumental magnitude between the
variable star and the comparison star.

o Am = m_inst(Variable) - m_inst(Comparison)

» Standard Magnitude: To place the measurement on a standard system (like the Johnson-
Cousins UBVRI system), the known standard magnitude of the comparison star is used.

o M_std(Variable) = M_std(Comparison) + Am

o Atmospheric & Color Correction: For the highest precision, corrections for atmospheric
extinction (light absorption by the atmosphere) and color transformation (to account for
differences between the instrument's filters and the standard system) must be applied.[6][8]
[9] This often involves observing standard stars at different airmasses to calculate extinction
and transformation coefficients.[6][8]
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Fig 3. Simplified data reduction flowchart.

In conclusion, Optec photometers are robust and precise instruments for stellar photometry.
Through the well-established protocol of differential photometry, these devices enable
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researchers to obtain high-accuracy data on stellar variability, contributing valuable information
to the scientific community.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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